Cas no 2138566-02-4 (ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate)

• Product Name: ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate
• CAS No: 2138566-02-4
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6240025
• PubChem ID: 165512370
• Update Time: 2025-06-11

ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate
• 2138566-02-4
• EN300-1168319

• Inchi： 1S/C10H13NO5/c1-3-15-9(13)10(14,6-7(2)12)8-11-4-5-16-8/h4-5,14H,3,6H2,1-2H3
• InChI Key： VLKVPXMRUDQCEU-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C1=NC=CO1)CC(C)=O

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89.6Ų

Additional information on ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate

Comprehensive Overview of Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate (CAS No. 2138566-02-4)

Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate (CAS No. 2138566-02-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound, characterized by its unique oxazole ring and ester functional group, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and pharmaceutical developers are increasingly interested in its potential applications due to its structural features, which enable it to participate in diverse chemical reactions.

The oxazole moiety in Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate is particularly noteworthy. Oxazole derivatives are known for their bioactivity and are frequently explored in drug discovery. This compound's hydroxy and keto functionalities further enhance its reactivity, making it a valuable building block for constructing biologically active molecules. Recent studies have highlighted its role in the development of antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for novel therapeutics.

In the context of green chemistry, Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate has been investigated for its potential in sustainable synthesis. With the rise of environmentally friendly practices, researchers are exploring how this compound can be utilized in catalyzed reactions or biocatalytic processes to minimize waste and reduce energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's application in flavor and fragrance industries. The ester group in its structure is often associated with pleasant aromas, and modifications of its core scaffold could lead to new synthetic flavors. This is particularly relevant given the increasing consumer demand for natural and artificial flavor enhancers in food and cosmetics.

From a technical perspective, the synthesis of Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate involves multi-step organic reactions, often starting from readily available precursors. Optimizing its production has been a focus for chemists, especially in achieving high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its quality for further applications.

Given the compound's versatility, it is no surprise that queries like "oxazole derivatives in drug discovery" or "sustainable synthesis of esters" are trending in scientific databases. Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate exemplifies the intersection of innovation and practicality, addressing both academic curiosity and industrial needs. As research progresses, its role in advancing pharmaceuticals, materials science, and green chemistry is expected to expand further.

In summary, Ethyl 2-hydroxy-2-(1,3-oxazol-2-yl)-4-oxopentanoate (CAS No. 2138566-02-4) represents a compelling case study in modern chemical research. Its structural complexity and functional diversity make it a subject of ongoing exploration, particularly in high-impact areas like drug development and sustainable chemistry. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.